Cas no 358619-10-0 (1-4-(propan-2-yl)phenyl-1H-imidazole-2-thiol)

1-4-(propan-2-yl)phenyl-1H-imidazole-2-thiol structure
358619-10-0 structure
Product Name:1-4-(propan-2-yl)phenyl-1H-imidazole-2-thiol
CAS No:358619-10-0
MF:C12H14N2S
MW:218.317961215973
MDL:MFCD06382006
CID:1111438
PubChem ID:4961782
Update Time:2025-04-20

1-4-(propan-2-yl)phenyl-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 1,3-dihydro-1-[4-(1-methylethyl)phenyl]-2H-Imidazole-2-thione
    • SR-01000063704-1
    • AKOS022361249
    • 1-[4-(propan-2-yl)phenyl]-1H-imidazole-2-thiol
    • AKOS008968510
    • EN300-12053
    • AB00734537-01
    • 1-(4-isopropylphenyl)-3H-imidazole-2-thione
    • 3-(4-propan-2-ylphenyl)-1H-imidazole-2-thione
    • G19537
    • 358619-10-0
    • SR-01000063704
    • 1-(4-isopropylphenyl)-1H-imidazole-2-thiol
    • Z57981929
    • 2H-Imidazole-2-thione, 1,3-dihydro-1-[4-(1-methylethyl)phenyl]-
    • MFCD06382006
    • SCHEMBL12925959
    • 1-4-(propan-2-yl)phenyl-1H-imidazole-2-thiol
    • MDL: MFCD06382006
    • Inchi: 1S/C12H14N2S/c1-9(2)10-3-5-11(6-4-10)14-8-7-13-12(14)15/h3-9H,1-2H3,(H,13,15)
    • InChI Key: FDNXQUYNBGGTMR-UHFFFAOYSA-N
    • SMILES: S=C1NC=CN1C1C=CC(=CC=1)C(C)C

Computed Properties

  • Exact Mass: 218.08776963g/mol
  • Monoisotopic Mass: 218.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 47.4Ų

1-4-(propan-2-yl)phenyl-1H-imidazole-2-thiol Security Information

1-4-(propan-2-yl)phenyl-1H-imidazole-2-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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